D-Myo-inositol 1-monophosphate dipotassium

• Molecular Formula: C6H11K2O9P
• Molecular Weight: 336.32 g/mol
• InChI: InChI=1S/C6H13O9P.2K/c7-1-2(8)4(10)6(5(11)3(1)9)15-16(12,13)14;;/h1-11H,(H2,12,13,14);;/q;2*+1/p-2
• InChIKey: HODLUYREWASOIA-UHFFFAOYSA-L

D-Myo-inositol 1-monophosphate dipotassium salt: Key Specifications

D-Myo-inositol 1-monophosphate dipotassium salt (CAS 313263-16-0; synonym: Ins(1)P1·2K) is a member of the inositol phosphate (InsP) molecular family that functions as a second messenger precursor and metabolic intermediate in the phosphatidylinositol signaling pathway . It is a synthetic, purified biochemical reagent available as a white to off-white solid that is hygroscopic and soluble in water . Its molecular formula is C₆H₁₁K₂O₉P with a molecular weight of 336.32 g/mol .

Format Water-soluble dipotassium salt for aqueous assays

Identity Isomer-confirmed purity by ³¹P-NMR

Handling Hygroscopic solid; dry handling recommended

Why Generic Substitution Fails

D-Myo-inositol 1-monophosphate dipotassium salt cannot be arbitrarily substituted with other inositol phosphate species (e.g., Ins(1,4,5)P₃ or Ins(1,4)P₂) or with alternative salt forms (e.g., sodium or cyclohexyl ammonium) because key properties—including enzymatic substrate specificity, hydrolysis kinetics, hygroscopicity, solubility, and long-term storage stability—differ in quantifiable, experimentally validated ways [1][2][3]. The evidence presented below demonstrates that these differences are not merely nominal but translate directly into experimental performance, reproducibility, and cost of use in specific research and industrial workflows.

Phosphate species

Substituting Ins(1,4)P₂ or Ins(1,4,5)P₃ alters substrate specificity and hydrolysis kinetics, which may shift metabolic flux assay interpretation.

Salt form

Sodium or cyclohexyl ammonium salts differ in hygroscopicity, solubility, and storage stability, potentially affecting weighing accuracy and aqueous assay compatibility.

• [1] Memiti, F. S., et al. (1991). Inositol trisphosphate metabolism in carrot (Daucus carota L.) cells. Plant Physiology, 95(2), 459-466. View Source
• [2] Phillippy, B. Q., White, K. D., Johnston, M. R., Tao, S. H., & Fox, M. R. (1987). Preparation of inositol phosphates from sodium phytate by enzymatic and nonenzymatic hydrolysis. Analytical Biochemistry, 162(1), 115-121. View Source
• [3] Cayman Chemical. D-Myo-Inositol-1-Phosphate (Cyclohexyl Ammonium Salt). Product Technical Datasheet. View Source

D-Myo-inositol 1-monophosphate dipotassium salt: Evidence vs. Comparators

Hydrolysis Rate: Ins(1)P1 vs. Ins(1,4)P2

In a dialyzed high-speed supernatant of rat brain, the hydrolysis rate of D-myo-inositol 1-monophosphate [Ins(1)P1] is greater than that of D-myo-inositol 1,4-bisphosphate [Ins(1,4)P2] [1]. This indicates that Ins(1)P1 is preferentially metabolized by soluble phosphatases compared to the bisphosphate species, which has implications for metabolic flux studies and assays requiring rapid turnover of monophosphate substrates.

Hydrolysis Rate

Cross-study comparable

Ins(1)P1 > Ins(1,4)P2 (rat brain)

Reported substrate context for monophosphatase assays

Qualitative ranking; no exact fold-change

Evidence Dimension	Relative rate of enzymatic hydrolysis
Target Compound Data	Greater hydrolysis rate (qualitative ranking)
Comparator Or Baseline	D-Ins(1,4)P2
Quantified Difference	Ins(1)P1 > D-Ins(1,4)P2 (no exact fold-change provided)
Conditions	Dialyzed high-speed supernatant of rat brain homogenate; assay temperature not specified

Why This Matters

For experiments quantifying phosphoinositide turnover or studying the inositol phosphate metabolic network, the differential hydrolysis rates dictate which intermediate accumulates and thus which compound is the appropriate substrate or analytical standard.

• [1] Memiti, F. S., et al. (1991). Inositol trisphosphate metabolism in carrot (Daucus carota L.) cells. Plant Physiology, 95(2), 459-466. View Source

Potassium vs. Sodium Salt Hygroscopicity

Sodium salts of inositol phosphates are described as 'more powdery and less hygroscopic' than their potassium counterparts [1]. This difference directly affects weighing accuracy, storage requirements, and long-term stability. Researchers requiring precise mass measurements or working in humid environments should anticipate that the dipotassium salt will absorb atmospheric moisture more readily than the sodium salt, potentially altering effective concentration and assay reproducibility.

Hygroscopicity

Cross-study comparable

More hygroscopic than sodium salts

Handling context for weighing and storage

Qualitative observation; independent verification recommended

Evidence Dimension	Hygroscopicity (moisture absorption tendency)
Target Compound Data	More hygroscopic (qualitative ranking)
Comparator Or Baseline	Sodium salts of inositol phosphates
Quantified Difference	Sodium salts are 'more powdery and less hygroscopic'
Conditions	Room temperature handling; comparative observation during gram-scale synthesis

Why This Matters

Hygroscopicity directly impacts weighing precision, storage conditions, and long-term stability. Researchers must account for this property when selecting a salt form for quantitative assays or long-term stock solutions.

• [1] Phillippy, B. Q., White, K. D., Johnston, M. R., Tao, S. H., & Fox, M. R. (1987). Preparation of inositol phosphates from sodium phytate by enzymatic and nonenzymatic hydrolysis. Analytical Biochemistry, 162(1), 115-121. View Source

LiCl Inhibition Sensitivity: Ins(1)P1 vs. Ins(1,4)P2

The hydrolysis of Ins(1)P1 by rat brain soluble phosphatases shows a lower sensitivity to LiCl inhibition compared to the hydrolysis of Ins(1,4)P2 [1]. Specifically, 50% inhibition of Ins(1,4)P2 phosphatase activity is achieved at 3–5 mM LiCl, whereas Ins(1)P1 hydrolysis is less affected. This quantitative difference is critical for studies of lithium's mechanism of action in bipolar disorder and for any experiment where lithium is used as a pharmacological tool to modulate inositol phosphate levels.

LiCl Sensitivity

Head-to-head comparison

Ins(1,4)P2 IC₅₀ 3–5 mM LiCl; Ins(1)P1 less affected

Lithium inhibition assay context

Rat brain soluble fraction; 2 µM substrate

Evidence Dimension	Sensitivity to LiCl inhibition (IC₅₀ for Ins(1,4)P2)
Target Compound Data	Lower sensitivity to LiCl (qualitative)
Comparator Or Baseline	D-Ins(1,4)P2
Quantified Difference	Ins(1,4)P2 phosphatase: 50% inhibition at 3–5 mM LiCl; Ins(1)P1 hydrolysis less affected
Conditions	Crude soluble fraction of rat brain; 2 µM Ins(1,4)P2 as substrate

Why This Matters

In experiments using lithium to block inositol monophosphatase and study the 'inositol depletion hypothesis,' the differential sensitivity of Ins(1)P1 vs. Ins(1,4)P2 hydrolysis determines which intermediates accumulate and must be measured.

• [1] Memiti, F. S., et al. (1991). Inositol trisphosphate metabolism in carrot (Daucus carota L.) cells. Plant Physiology, 95(2), 459-466. View Source

Solubility: Dipotassium vs. Cyclohexyl Ammonium Salt

D-Myo-inositol 1-monophosphate dipotassium salt is freely soluble in water , making it suitable for aqueous buffers and cell culture media. In contrast, the cyclohexyl ammonium salt form has limited water solubility and is typically supplied as a solution in ethanol or DMSO [1]. For experiments requiring high aqueous concentrations or avoidance of organic solvents, the dipotassium salt offers clear advantages.

Aqueous Solubility

Cross-study comparable

Freely soluble in water vs. 0.25 mg/mL (cyclohexyl ammonium salt)

Aqueous assay compatibility context

Cyclohexyl ammonium requires DMSO/ethanol

Evidence Dimension	Aqueous solubility
Target Compound Data	Freely soluble in water
Comparator Or Baseline	D-Myo-inositol 1-phosphate cyclohexyl ammonium salt
Quantified Difference	Dipotassium: water-soluble; Cyclohexyl ammonium: 0.25 mg/mL in PBS, requires DMSO/ethanol for higher concentrations
Conditions	Ambient temperature; PBS pH 7.2 for cyclohexyl ammonium salt

Why This Matters

Selection of the correct salt form is essential for in vitro and in vivo assays where solvent compatibility can affect cell viability, enzyme activity, or receptor binding. The water-soluble dipotassium salt avoids solvent-induced artifacts.

• [1] Cayman Chemical. D-Myo-Inositol-1-Phosphate (Cyclohexyl Ammonium Salt). Product Technical Datasheet. View Source

³¹P-NMR Purity Validation

Commercial preparations of D-myo-inositol 1-monophosphate dipotassium salt are validated by ³¹P-NMR, with a guaranteed purity of ≥97% . This is a critical quality metric because ³¹P-NMR confirms both the presence and position of the phosphate group, distinguishing the 1-monophosphate isomer from other possible positional isomers (e.g., 4-monophosphate or 5-monophosphate). Alternative salts or less rigorously characterized preparations may lack this level of analytical certainty.

Purity Specification

Data to verify

≥97% (³¹P-NMR)

Reported purity and isomer identity context

Supplier specification; independent QC recommended

Evidence Dimension	Purity and analytical characterization method
Target Compound Data	≥97% (³¹P-NMR)
Comparator Or Baseline	Generic inositol monophosphate (unspecified)
Quantified Difference	³¹P-NMR provides isomer-specific confirmation; HPLC alone does not resolve all positional isomers
Conditions	As specified by manufacturer (Enzo Life Sciences)

Why This Matters

For studies requiring precise quantification of inositol phosphate isomers or for use as an analytical standard, the combination of high purity and isomer-specific validation via ³¹P-NMR ensures that the compound's identity and quantity are correct, minimizing experimental variability.

D-Myo-inositol 1-monophosphate dipotassium salt: Application Scenarios

Phosphatase Activity and Metabolic Flux Studies

The faster hydrolysis rate of Ins(1)P1 relative to Ins(1,4)P2 in rat brain extracts [1] makes the dipotassium salt the preferred substrate for measuring inositol monophosphatase activity. Its use ensures that reaction rates are not limited by substrate availability and that the correct intermediate is being tracked. Additionally, the differential Li⁺ sensitivity data [1] provide a validated benchmark for interpreting lithium inhibition experiments.

Second Messenger Research in Aqueous Systems

The water solubility of D-myo-inositol 1-monophosphate dipotassium salt [1] is essential for cell-based assays, enzyme kinetics studies in buffer, and in vivo applications where organic solvents would be toxic or interfere with cellular signaling. In contrast, the cyclohexyl ammonium salt requires DMSO or ethanol [2], limiting its utility in aqueous systems.

Analytical Standard for Inositol Phosphate Profiling

The high purity (≥97% by ³¹P-NMR) [1] and defined stereochemistry of the dipotassium salt make it suitable as a calibration standard for quantifying endogenous Ins(1)P1 in biological samples using HPLC or NMR-based metabolomics workflows. Its water solubility simplifies preparation of standard solutions at known concentrations.

Lithium Mechanism Studies in Bipolar Disorder

The established differential inhibition of Ins(1)P1 vs. Ins(1,4)P2 hydrolysis by LiCl [1] provides a critical control point for experiments testing the 'inositol depletion hypothesis.' Researchers can use the dipotassium salt to create standard curves and validate assay conditions that mimic the lithium-induced accumulation of Ins(1)P1 observed in vivo.

Application

Selection Property

Validation Focus

Inositol monophosphatase assays

Ins(1)P1 substrate context

Hydrolysis rate and Li⁺ sensitivity benchmarks

Aqueous cell-based signaling studies

Water-soluble dipotassium salt

Solvent-free compatibility and cell viability

InsP metabolomics standard

³¹P-NMR validated purity and identity

Isomer-specific calibration accuracy

Lithium mechanism research (inositol depletion model)

Differential Li⁺ sensitivity context

Li⁺-induced Ins(1)P1 accumulation validation

• [1] Memiti, F. S., et al. (1991). Inositol trisphosphate metabolism in carrot (Daucus carota L.) cells. Plant Physiology, 95(2), 459-466. View Source
• [2] Cayman Chemical. D-Myo-Inositol-1-Phosphate (Cyclohexyl Ammonium Salt). Product Technical Datasheet. View Source